Cas no 1695044-51-9 (2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-)
2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one
- 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-
-
- Inchi: 1S/C8H5BrFNO2/c9-3-1-2-4(10)5-6(3)11-8(13)7(5)12/h1-2,7,12H,(H,11,13)
- InChI Key: GVFQYNFKJRICDR-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=C1NC(C2O)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 238
- XLogP3: 1
- Topological Polar Surface Area: 49.3
2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374783-0.05g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 0.05g |
$1212.0 | 2023-03-02 | ||
| Enamine | EN300-374783-0.1g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 0.1g |
$1269.0 | 2023-03-02 | ||
| Enamine | EN300-374783-0.25g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 0.25g |
$1328.0 | 2023-03-02 | ||
| Enamine | EN300-374783-0.5g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 0.5g |
$1385.0 | 2023-03-02 | ||
| Enamine | EN300-374783-1.0g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-374783-2.5g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 2.5g |
$2828.0 | 2023-03-02 | ||
| Enamine | EN300-374783-5.0g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 5.0g |
$4184.0 | 2023-03-02 | ||
| Enamine | EN300-374783-10.0g |
7-bromo-4-fluoro-3-hydroxy-2,3-dihydro-1H-indol-2-one |
1695044-51-9 | 10.0g |
$6205.0 | 2023-03-02 |
2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-
Introduction to 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy- (CAS No. 1695044-51-9)
The compound 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy- (CAS No. 1695044-51-9) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its indole core structure modified with bromo and fluoro substituents, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.
2H-Indol-2-one, a derivative of the indole scaffold, is a versatile pharmacophore that has been extensively studied for its biological activity. The introduction of bromo and fluoro groups at the 7th and 4th positions, respectively, along with a hydroxyl group at the 3rd position, imparts unique electronic and steric properties to the molecule. These modifications enhance its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.
The bromo substituent at the 7th position of the indole ring contributes to the compound's lipophilicity and binding affinity. This feature is particularly valuable in drug design, as it allows for optimal interaction with protein targets such as enzymes and receptors. Additionally, the fluoro group at the 4th position introduces fluorine's characteristic electron-withdrawing effects, which can modulate the compound's metabolic stability and pharmacokinetic properties.
The presence of a hydroxyl group at the 3rd position further diversifies the compound's chemical profile. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity and selectivity. This feature makes 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-* an attractive scaffold for developing novel therapeutic agents that target specific biological pathways.
Recent research in the field of medicinal chemistry has highlighted the importance of indole derivatives in drug discovery. These compounds have shown promise in treating a wide range of diseases, including cancer, inflammation, and infectious diseases. The structural features of 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-* align well with these trends, making it a valuable asset in ongoing pharmacological investigations.
In particular, studies have demonstrated that indole derivatives can modulate various signaling pathways involved in disease progression. For instance, research indicates that compounds with an indole core can inhibit kinases and other enzymes critical for cancer cell proliferation. The bromo and fluoro substituents in 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-* may enhance its ability to interact with these targets by improving solubility and binding affinity.
Moreover, the hydroxyl group at the 3rd position can serve as a site for further functionalization, allowing chemists to design derivatives with enhanced biological activity. This flexibility makes 2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-* a versatile building block for synthesizing novel therapeutic agents.
Recent advancements in computational chemistry have also contributed to the understanding of how structural modifications affect biological activity. Molecular modeling studies have shown that the bromo and fluoro substituents in 2H-Indol-2-one, 7-bromo-4-fluoro-* can optimize binding interactions with target proteins by influencing electron distribution and steric hindrance. These insights have guided the design of more effective derivatives for drug development.
Another area of interest is the potential use of indole derivatives in treating neurological disorders. Research suggests that these compounds can modulate neurotransmitter systems involved in conditions such as depression and anxiety. The unique structural features of 2H Indolone derivative, including its bromo and fluoro substituents, may make it particularly effective in targeting these pathways.
The hydroxyl group at the 3rd position also plays a role in modulating solubility and bioavailability, which are critical factors for drug efficacy. By optimizing these properties, researchers can enhance the compound's absorption and distribution within the body, leading to improved therapeutic outcomes.
In conclusion, 2H Indolone derivative (CAS No:1695044–51–9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including bromo, fluoro,and hydroxyl substitutions, make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts continue to uncover new applications for this compound, solidifying its importance in medicinal chemistry.
1695044-51-9 (2H-Indol-2-one, 7-bromo-4-fluoro-1,3-dihydro-3-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)